Cas no 879503-80-7 (6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide)

• Product Name: 6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide
• CAS No: 879503-80-7
• MF: C₁₁H₇Cl₂N₃O
• MW: 268.098779916763
• CID: 2951525
• PubChem ID: 84819990
• Update Time: 2025-06-22

6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-氯-N-(3-氯苯基)吡嗪-2-甲酰胺
• 6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide
• 879503-80-7

• Inchi： 1S/C11H7Cl2N3O/c12-7-2-1-3-8(4-7)15-11(17)9-5-14-6-10(13)16-9/h1-6H,(H,15,17)
• InChI Key： AKNDMCMMTHQTCJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1C=NC=C(N=1)Cl)=O

Computed Properties

• Exact Mass: 266.9966172g/mol
• Monoisotopic Mass: 266.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.9

Additional information on 6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide

Recent Advances in the Study of 6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide (CAS: 879503-80-7)

6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide (CAS: 879503-80-7) is a pyrazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of research has been the investigation of 6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide as a potential kinase inhibitor. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent in vitro studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinase targets, suggesting its potential as a lead compound for the development of novel therapeutics.

In addition to its kinase inhibitory properties, 6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide has also been explored for its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound showed promising activity against a range of bacterial strains, including drug-resistant pathogens. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that differs from traditional antibiotics.

The synthesis of 6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide has also been a focus of recent research. A team of chemists developed a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is particularly important for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising findings, challenges remain in the development of 6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide as a therapeutic agent. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further studies. However, the compound's unique chemical structure and biological activities make it a valuable candidate for continued investigation in the field of chemical biology and drug discovery.

In conclusion, 6-Chloro-N-(3-chlorophenyl)pyrazine-2-carboxamide (CAS: 879503-80-7) represents a promising compound with diverse biological activities. Recent research has shed light on its potential as a kinase inhibitor and antimicrobial agent, while also improving its synthetic accessibility. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in vivo.